![molecular formula C23H21N3O3S B3312327 N-(pyridin-2-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide CAS No. 946306-39-4](/img/structure/B3312327.png)
N-(pyridin-2-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide
Overview
Description
N-(pyridin-2-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide, also known as PTIO, is a chemical compound that has been extensively studied in scientific research. PTIO is a nitric oxide scavenger that has been used to investigate the role of nitric oxide in various physiological and pathological processes.
Scientific Research Applications
Antimicrobial Agent
This compound, being a sulfonamide-based indole derivative, has been synthesized and tested for its antimicrobial activity . It has shown promising results against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus , Bacillus megaterium , Klebsiella pneumonia , Escherichia coli , Salmonellatyphiae , Shigella sp. , and Enterobacter aerogenes .
Anticancer Activity
Indole derivatives, including this compound, have been studied for their anticancer properties . While specific studies on this compound are not available, the indole core is known to exhibit anticancer activity.
Antitubercular Activity
Indole and its derivatives have been found to possess antitubercular activity . This suggests potential applications of this compound in the treatment of tuberculosis.
Antiviral Activity
The indole core, which is present in this compound, is known to exhibit antiviral properties . This suggests that this compound could potentially be used in antiviral therapies.
Anti-inflammatory Activities
Indole derivatives have been found to exhibit anti-inflammatory activities . This suggests that this compound could potentially be used in the treatment of inflammatory conditions.
Antileishmanial Agents
Indole and its derivatives have been found to act as antileishmanial agents . This suggests potential applications of this compound in the treatment of leishmaniasis.
Anti-cholinesterase Activity
Indole derivatives have been found to exhibit anti-cholinesterase activity . This suggests potential applications of this compound in the treatment of conditions like Alzheimer’s disease.
Enzyme Inhibitory
Indole derivatives have been found to act as enzyme inhibitors . This suggests potential applications of this compound in various therapeutic areas where enzyme inhibition is desired.
properties
IUPAC Name |
2-[3-(4-methylphenyl)sulfonylindol-1-yl]-N-(pyridin-2-ylmethyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O3S/c1-17-9-11-19(12-10-17)30(28,29)22-15-26(21-8-3-2-7-20(21)22)16-23(27)25-14-18-6-4-5-13-24-18/h2-13,15H,14,16H2,1H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGUHNPXXSJMABP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NCC4=CC=CC=N4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(pyridin-2-ylmethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.